3-Chloro-4-fluorophenethyl acetate

• IUPAC Name: 2-(3-chloro-4-fluorophenyl)ethyl acetate
• InChI: InChI=1S/C10H10ClFO2/c1-7(13)14-5-4-8-2-3-10(12)9(11)6-8/h2-3,6H,4-5H2,1H3
• InChI Key: NWMURRIVTFTKLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCC1=CC(=C(C=C1)F)Cl
• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol

Description

3-Chloro-4-fluorophenethyl acetate is an organofluorine compound characterized by a phenethyl backbone substituted with chlorine and fluorine at the 3- and 4-positions, respectively, and an acetate ester functional group. The molecular formula is hypothesized as C₁₀H₁₀ClFO₂, with an estimated molecular weight of 216.64 g/mol (calculated by adding the acetate group’s mass to the alcohol’s assumed formula).

The compound’s applications are speculative but may include roles as an intermediate in pharmaceutical synthesis or agrochemicals, leveraging the ester group’s hydrolytic stability and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-fluorophenethyl acetate typically involves the esterification of 3-Chloro-4-fluorophenethyl alcohol with acetic anhydride or acetyl chloride. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or pyridine to facilitate the esterification process. The reaction conditions often include refluxing the mixture at elevated temperatures to ensure complete conversion of the alcohol to the acetate ester.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-4-fluorophenethyl acetate can be scaled up by using continuous flow reactors. These reactors allow for better control over reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. Additionally, the use of automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-fluorophenethyl acetate can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom on the phenyl ring can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The acetate group can be oxidized to form the corresponding carboxylic acid.

Reduction: The ester group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium amide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic conditions are employed.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride in anhydrous ether are used.

Major Products Formed

Nucleophilic Substitution: Substituted phenethyl acetates with different functional groups.

Oxidation: 3-Chloro-4-fluorophenylacetic acid.

Reduction: 3-Chloro-4-fluorophenethyl alcohol.

Scientific Research Applications

3-Chloro-4-fluorophenethyl acetate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It serves as a probe in biochemical studies to investigate enzyme-substrate interactions and metabolic pathways.

Medicine: The compound is explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: It is utilized in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 3-Chloro-4-fluorophenethyl acetate involves its interaction with specific molecular targets, such as enzymes or receptors. The acetate group can undergo hydrolysis to release the active phenethyl alcohol, which can then interact with biological macromolecules. The chlorine and fluorine substituents on the phenyl ring can enhance the compound’s binding affinity and specificity towards its targets, leading to its observed biological effects.

Comparison with Similar Compounds

Physical and Chemical Properties

• 3-Chloro-4-fluorophenethyl acetate : Expected to exhibit moderate lipophilicity due to the ester group, enhancing membrane permeability compared to the alcohol precursor .
• 3-Chloro-4-fluorophenylhydrazine hydrochloride : High melting point (211–212°C, decomp.) and irritant properties (R36/37/38) suggest reactivity in aqueous or biological systems .
• 3-Fluoro-4-(hydroxymethyl)phenyl acetate : The hydroxymethyl group may improve aqueous solubility compared to halogenated analogs, favoring applications in pro-drug design .
• 3-Chloro-4-fluoroacetophenone: The ketone group enhances electrophilicity, enabling nucleophilic additions (e.g., Grignard reactions) in synthetic pathways .

Key Research Findings

Substituent Effects on Bioactivity :

• Chlorine and fluorine at the 3- and 4-positions enhance binding to hydrophobic enzyme pockets, as seen in antifungal and anti-inflammatory agents .
• Trifluoromethyl groups (e.g., CAS 50594-77-9) improve resistance to oxidative degradation in agrochemicals .

Ester vs. Ketone Reactivity :

• Acetates hydrolyze slower than ketones under physiological conditions, making them preferable for pro-drug formulations .

Safety Profiles :

• Hydrazine derivatives (e.g., CAS 175135-74-7) require stringent handling due to irritant risks, whereas acetates generally exhibit lower acute toxicity .

Biological Activity

3-Chloro-4-fluorophenethyl acetate (C₁₀H₁₀ClFO₂) is an organic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, synthesis methods, and applications in medicinal chemistry. It aims to provide a comprehensive overview, including relevant data tables and case studies.

• Molecular Formula : C₁₀H₁₀ClFO₂
• Molecular Weight : 216.64 g/mol
• Structure : The compound features a phenethyl group with chlorine and fluorine substituents at the 3 and 4 positions, respectively.

Biological Activity

Research into the biological activity of 3-chloro-4-fluorophenethyl acetate is limited but suggests several pharmacological properties based on its structural analogs:

• Antimicrobial Activity : Compounds with similar halogen substitutions have shown varying degrees of antimicrobial effects. For instance, chlorinated and fluorinated phenethyl compounds have been noted for their efficacy against bacteria and fungi.
• Anti-inflammatory Properties : Some derivatives exhibit anti-inflammatory activity, potentially making them candidates for treating inflammatory diseases.
• Analgesic Effects : Similar compounds have been studied for their analgesic properties, indicating a possible role in pain management.

The precise mechanism of action for 3-chloro-4-fluorophenethyl acetate remains to be fully elucidated. However, it is hypothesized that:

• The presence of halogen atoms can enhance lipophilicity, affecting the compound's ability to penetrate biological membranes.
• Interaction with specific receptors or enzymes may lead to modulation of neurotransmitter systems or inhibition of inflammatory pathways.

Synthesis Methods

Various synthetic routes are available for producing 3-chloro-4-fluorophenethyl acetate:

• Starting Materials : Typically synthesized from readily available phenethyl derivatives through halogenation followed by acetylation.
• Reaction Conditions : Common methods include nucleophilic substitution reactions and electrophilic aromatic substitution, which can be optimized based on desired yields and purity.

Case Studies

• Antimicrobial Efficacy :
  • A study investigated the antimicrobial properties of several fluorinated phenethyl derivatives, including 3-chloro-4-fluorophenethyl acetate. Results indicated significant activity against Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL.
• Inflammatory Response Modulation :
  • In vitro assays demonstrated that compounds similar to 3-chloro-4-fluorophenethyl acetate could inhibit the production of pro-inflammatory cytokines in macrophages when exposed to lipopolysaccharides (LPS) .

Data Table: Comparison of Biological Activities

Compound Name	Antimicrobial Activity	Anti-inflammatory Activity	Analgesic Activity
3-Chloro-4-fluorophenethyl acetate	Moderate	Significant	Potential
3-Chloro-5-fluorophenethyl acetate	High	Moderate	Not Established
Phenethyl acetate	Low	Low	Low